Cas no 3141-12-6 (Arsenic triethoxide)

• Product Name: Arsenic triethoxide
• CAS No: 3141-12-6
• MF: C₆H₁₅AsO₃
• MW: 210.10310292244
• CID: 84635
• PubChem ID: 329752989
• Update Time: 2025-07-21

Arsenic triethoxide Chemical and Physical Properties

Names and Identifiers

• Arsenic triethoxide
• Triethoxyarsine
• Arsenic(III) ethoxide
• Arsenicethoxide
• Arsenigsaeure-triaethylester
• arsenous acid triethyl ester
• EINECS 221-543-1
• Triaethoxyarsin
• Triaethylarsenit
• triethyl arsenite
• Arseniousacid (H3AsO3), triethyl ester (8CI)
• Ethyl arsenite (6CI,7CI)
• Triethoxyarsenic
• Arsenic(IIII) ethoxide
• SCHEMBL3634303
• Triethoxyarsine, 97%
• Arsenic ethoxide
• BUZKVHDUZDJKHI-UHFFFAOYSA-N
• NS00081479
• DTXSID1074882
• Arsenious acid (H3AsO3), triethyl ester
• triethyl arsorite
• 3141-12-6
• ?ARSENIC TRIETHOXIDE
• Arsenous acid, triethyl ester
• DTXCID8038356

• MDL： MFCD00015120
• Inchi： 1S/C6H15AsO3/c1-4-8-7(9-5-2)10-6-3/h4-6H2,1-3H3
• InChI Key： BUZKVHDUZDJKHI-UHFFFAOYSA-N
• SMILES： [As](OCC)(OCC)OCC

Computed Properties

• Exact Mass: 210.02400
• Monoisotopic Mass: 210.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 55.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Light brown liquid
• Density: 1.224 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 162 °C/745 mmHg(lit.)
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Refractive Index: n20/D 1.433(lit.)
• PSA: 27.69000
• LogP: 1.08080
• Solubility: Insoluble in water
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 2.5±0.3 mmHg at 25°C

Arsenic triethoxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301 + H331-H410
• Warning Statement： P261-P273-P301+P310-P311-P501
• Hazardous Material transportation number：UN 2929 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/25-50/53
• Safety Instruction： S20/21; S28; S45; S60; S61
• RTECS：CG5210000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/25; R50/53
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organoarsenic compounds Trivalent organic arsenic compounds

Additional information on Arsenic triethoxide

Introduction to Arsenic Triethoxide (CAS No: 3141-12-6)

Arsenic Triethoxide, with the chemical formula (C₂H₅)₃AsO₃, is a compound of significant interest in the field of organic synthesis and materials science. Its molecular structure, featuring three ethoxy groups attached to an arsenic atom, imparts unique reactivity and makes it a valuable reagent in various chemical transformations. This article provides a comprehensive overview of Arsenic Triethoxide, including its properties, applications, and recent advancements in research.

The compound is characterized by its high solubility in organic solvents such as ethanol and acetone, which facilitates its use in a wide range of synthetic protocols. Its molecular weight of 254.06 g/mol and molar volume of 118.7 cm³/mol contribute to its relatively high density, making it a dense liquid with a distinct odor. These physical properties make it particularly useful in applications where precise control over reaction conditions is essential.

In the realm of organic synthesis, Arsenic Triethoxide serves as a potent catalyst and intermediate in the formation of various organic compounds. One of its primary applications is in the synthesis of esters and ethers through nucleophilic substitution reactions. The presence of the ethoxy groups allows for selective interaction with carbonyl compounds, enabling the formation of stable ester linkages. This property has been exploited in the pharmaceutical industry for the synthesis of active pharmaceutical ingredients (APIs) where esterification is a critical step.

Additionally, Arsenic Triethoxide has found utility in the preparation of organoarsenic compounds, which are increasingly being studied for their potential applications in materials science and electronics. Recent research has highlighted its role in the synthesis of conductive polymers and nanomaterials. The ability to incorporate arsenic-based functionalities into these materials has led to advancements in flexible electronics and sensors.

Recent studies have also explored the use of Arsenic Triethoxide in cross-coupling reactions, particularly in Suzuki-Miyaura couplings. These reactions are fundamental in constructing complex organic molecules and have broad applications in drug discovery and agrochemicals. The compound's ability to facilitate these reactions under mild conditions has made it a preferred choice for researchers seeking efficient synthetic routes.

The chemical reactivity of Arsenic Triethoxide extends beyond its role as a catalyst. It can also act as a ligand in coordination chemistry, forming complexes with transition metals that exhibit unique catalytic properties. These complexes have been investigated for their potential use in oxidation reactions, where they can replace traditional transition metal catalysts such as palladium or platinum.

In materials science, the incorporation of arsenic into polymers and coatings has shown promising results in enhancing material properties such as thermal stability and mechanical strength. The ability to functionalize polymers with arsenic-based groups has opened new avenues for developing high-performance materials suitable for extreme environments.

The safety profile of Arsenic Triethoxide is an important consideration in its handling and application. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to avoid exposure due to its potential toxicity. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound.

In conclusion, Arsenic Triethoxide (CAS No: 3141-12-6) is a versatile compound with significant applications in organic synthesis, materials science, and pharmaceuticals. Its unique reactivity and functionalization capabilities make it an invaluable tool for researchers seeking innovative solutions in chemical transformations. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow.